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‘ Compound of Interest

Compound Name: 2-Ethylfuran-3-carboxamide

Cat. No.: B068026

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethylfuran-3-carboxamide, a furan derivative of interest in medicinal chemistry. Due tc
Chemical Identity

While a specific CAS number for 2-Ethylfuran-3-carboxamide is not publicly cataloged, its chemical structure and IUPAC name can be definitively e
* [UPAC Name: 2-Ethylfuran-3-carboxamide

* Molecular Formula: C7HsNO2

» Structure:

/\/C---C-CC

Physicochemical Properties

The following table summarizes the predicted and known physicochemical properties of 2-Ethylfuran-3-carboxami

Property 2-Ethylfuri
Molecular Weight 96.13 g/mo
Boiling Point 92-93 °C

Density 0.912 g/mL
Appearance Colorless 1
Solubility Slightly so

Experimental Protocols: Proposed Synthesis

A plausible and efficient synthesis of 2-Ethylfuran-3-carboxamide can be conceptualized in a two-step process

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b068026?utm_src=pdf-body
https://www.benchchem.com/product/b068026?utm_src=pdf-body
https://www.benchchem.com/product/b068026?utm_src=pdf-body
https://www.benchchem.com/product/b068026?utm_src=pdf-body
https://www.benchchem.com/product/b068026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 2-Ethylfuran-3-carboxylic acid: This precursor can be synthesized via several established methc

Amidation of 2-Ethylfuran-3-carboxylic acid: The conversion of the carboxylic acid to the primary amide is

Detailed Protocol for Amidation:

Activation of Carboxylic Acid: To a solution of 2-ethylfuran-3-carboxylic acid in a suitable aprotic solvent

Amination: An excess of an ammonia source, such as aqueous ammonium hydroxide or a solution of ammonia in ar

Reaction and Work-up: The reaction mixture is stirred, typically at room temperature, until the starting maf

Purification: The resulting crude 2-Ethylfuran-3-carboxamide can be purified by recrystallization or column

The following diagram illustrates the proposed synthetic workflow.
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Caption: Proposed synthetic workflow for 2-Ethylfuran-3-carboxamide.

Biological Significance and Potential Applications

Furan-containing compounds are prevalent in a wide range of biologically active molecules and approved pharma

The biological activities of furan derivatives are diverse and include:

Antimicrobial and Antifungal Activity: Many furan derivatives have demonstrated potent activity against a r¢

Anti-inflammatory Effects: Some furan-containing compounds have shown promise as anti-inflammatory agents[8.

Anticancer Properties: The furan nucleus is a component of several compounds with cytotoxic and antitumorige

The introduction of an ethyl group at the 2-position and a carboxamide at the 3-position of the furan ring in
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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